Cas no 1867153-10-3 ((3R)-3-Amino-3-(1-methyl-1H-imidazol-4-yl)propanamide)

• Product Name: (3R)-3-Amino-3-(1-methyl-1H-imidazol-4-yl)propanamide
• CAS No: 1867153-10-3
• MF: C₇H₁₂N₄O
• MW: 168.196380615234
• CID: 5694197
• PubChem ID: 130598577
• Update Time: 2025-06-14

(3R)-3-Amino-3-(1-methyl-1H-imidazol-4-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• EN300-1285121
• 1867153-10-3
• (3R)-3-Amino-3-(1-methyl-1H-imidazol-4-yl)propanamide
• 1H-Imidazole-4-propanamide, β-amino-1-methyl-, (βR)-

• Inchi： 1S/C7H12N4O/c1-11-3-6(10-4-11)5(8)2-7(9)12/h3-5H,2,8H2,1H3,(H2,9,12)/t5-/m1/s1
• InChI Key： IMYKNEHZOOIGCI-RXMQYKEDSA-N
• SMILES： O=C(C[C@H](C1=CN(C)C=N1)N)N

Computed Properties

• Exact Mass: 168.10111102g/mol
• Monoisotopic Mass: 168.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 86.9Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 499.9±40.0 °C(Predicted)
• pka: 16.10±0.40(Predicted)

Additional information on (3R)-3-Amino-3-(1-methyl-1H-imidazol-4-yl)propanamide

Comprehensive Overview of (3R)-3-Amino-3-(1-methyl-1H-imidazol-4-yl)propanamide (CAS No. 1867153-10-3): Structure, Applications, and Research Insights

(3R)-3-Amino-3-(1-methyl-1H-imidazol-4-yl)propanamide (CAS No. 1867153-10-3) is a chiral organic compound featuring an imidazole ring and a propanamide backbone. Its unique molecular structure has garnered significant attention in pharmaceutical and biochemical research, particularly in the design of enzyme inhibitors and receptor modulators. The compound's stereospecificity (R-configuration) and functional groups make it a versatile intermediate for drug discovery, aligning with current trends in precision medicine and targeted therapy development.

Recent studies highlight the potential of (3R)-3-Amino-3-(1-methyl-1H-imidazol-4-yl)propanamide in modulating neurotransmitter pathways, with applications in neurological disorders such as Parkinson's disease and epilepsy. Researchers are also exploring its role in cancer immunotherapy, as the imidazole moiety may influence immune checkpoint proteins. These applications resonate with trending searches like "imidazole derivatives in cancer treatment" and "chiral amines for CNS drugs", reflecting growing public interest in advanced therapeutics.

The synthesis of CAS No. 1867153-10-3 typically involves asymmetric catalysis or enzymatic resolution, methods that align with the pharmaceutical industry's push toward green chemistry. Analytical techniques like HPLC and chiral chromatography are critical for verifying its enantiomeric purity (>99% ee), a key quality parameter for regulatory compliance. This emphasis on sustainable synthesis addresses frequent queries such as "eco-friendly drug manufacturing processes" in scientific forums.

From a commercial perspective, (3R)-3-Amino-3-(1-methyl-1H-imidazol-4-yl)propanamide is available as a high-purity reference standard for bioactivity screening. Its stability under physiological pH (6–8) and solubility profile (logP ≈ -0.5) make it suitable for in vitro assays, a topic frequently searched alongside terms like "ADME properties of imidazole compounds". Suppliers often provide customized isotope-labeled variants (e.g., ¹³C/¹⁵N) for metabolic studies.

Ongoing research explores the compound's structure-activity relationship (SAR) when incorporated into larger pharmacophores. Computational modeling suggests that its hydrogen-bonding capacity (donor: 2; acceptor: 4) could enhance binding affinity to proteins like kinases or GPCRs. Such data cater to popular search trends including "computational drug design 2024" and "small molecule protein interactions", demonstrating its relevance in modern drug discovery pipelines.

Regulatory agencies classify CAS 1867153-10-3 as a non-hazardous research chemical when handled under GLP conditions. Safety data sheets recommend standard precautions (PPE, ventilation), addressing common laboratory queries about "handling amino-imidazole derivatives safely". The compound's patent landscape shows active filings in the EU and US, particularly for neurologic and oncologic indications.

In summary, (3R)-3-Amino-3-(1-methyl-1H-imidazol-4-yl)propanamide represents a promising scaffold at the intersection of medicinal chemistry and biotechnology. Its dual functionality (amino + amide groups) and rigid heterocycle offer multiple vectors for structural optimization, making it a compelling subject for both academic and industrial research teams focused on next-generation therapeutics.